Cas no 917955-71-6 (3-(Ethoxycarbonyl)oct-7-enoate)

• Product Name: 3-(Ethoxycarbonyl)oct-7-enoate
• CAS No: 917955-71-6
• MF: C₁₁H₁₇O₄
• MW: 213.250283956528
• CID: 781327
• Update Time: 2023-08-03

3-(Ethoxycarbonyl)oct-7-enoate Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, 2-(4-penten-1-yl)-, 1-ethyl ester
• 3-ethoxycarbonyloct-7-enoate
• 3-(Ethoxycarbonyl)oct-7-enoate

• Inchi： 1S/C11H18O4/c1-3-5-6-7-9(8-10(12)13)11(14)15-4-2/h3,9H,1,4-8H2,2H3,(H,12,13)/p-1
• InChI Key： NKSPWQVVNHQYJM-UHFFFAOYSA-M
• SMILES： O(CC)C(C(CC(=O)[O-])CCCC=C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 217
• Topological Polar Surface Area: 66.4